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Compound of Interest

Compound Name: Venglustat

Cat. No.: B608041 Get Quote

For researchers and laboratory professionals engaged in the development of novel

therapeutics, ensuring the safe handling and disposal of investigational compounds like

Venglustat is paramount. Adherence to proper disposal protocols not only safeguards

laboratory personnel and the environment but also upholds regulatory compliance. This guide

provides a comprehensive, step-by-step procedure for the proper disposal of Venglustat,
aligning with established safety standards for pharmaceutical waste.

Venglustat: Key Safety and Handling Profile
Venglustat, also known as Ibiglustat, is an inhibitor of glucosylceramide synthase.[1][2] While

specific, detailed disposal instructions for Venglustat are not readily available, the Safety Data

Sheet (SDS) for Ibiglustat provides crucial hazard information that must inform its handling and

disposal. The compound is classified as causing skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335). Therefore, all handling and disposal

procedures must be conducted with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Quantitative Data Summary

For safe handling and preparation of solutions, the following solubility data is pertinent:
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Property Value Source

Synonyms
Ibiglustat, Genz-682452,

GZ/SAR402671
[2]

Molecular Formula C20H24FN3O2S [2]

Molecular Weight 389.5 g/mol [2]

Appearance Crystalline solid [2]

Solubility in Ethanol Approx. 30 mg/mL [2]

Solubility in DMSO Approx. 25 mg/mL [2]

Solubility in DMF Approx. 30 mg/mL [2]

Hazard Statements H315, H319, H335

Experimental Protocol: Venglustat Waste Disposal
The following protocol outlines the recommended procedure for the disposal of Venglustat and

associated waste materials in a laboratory setting. This procedure is based on general best

practices for pharmaceutical waste management and the specific hazard information for

Venglustat.

Materials:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety glasses,

lab coat.

Designated, labeled hazardous waste container (for solid waste).

Designated, labeled hazardous waste container (for liquid waste).

Chemical fume hood.

Procedure:

Waste Segregation: At the point of generation, segregate all Venglustat-contaminated waste

from non-hazardous laboratory trash. This includes:
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Solid Waste: Unused or expired Venglustat powder, contaminated PPE (gloves, wipes,

etc.), and empty stock containers.

Liquid Waste: Solutions containing Venglustat, including residual amounts in experimental

containers.

Sharps: Any needles or blades contaminated with Venglustat.

Solid Waste Disposal:

Place all solid Venglustat waste into a clearly labeled, sealed, and puncture-resistant

hazardous waste container.

The container label should include "Hazardous Waste," the name "Venglustat," and the

associated hazard symbols (irritant).

Liquid Waste Disposal:

Collect all liquid waste containing Venglustat in a designated, leak-proof, and clearly

labeled hazardous waste container.

The SDS for Ibiglustat explicitly states: "Do not allow to enter sewers/ surface or ground

water." Therefore, drain disposal is strictly prohibited.

The container label should include "Hazardous Waste," the name "Venglustat," and the

approximate concentration of the compound.

Sharps Disposal:

Place all Venglustat-contaminated sharps immediately into a designated, puncture-

resistant sharps container.

Decontamination:

Wipe down all surfaces and equipment that have come into contact with Venglustat using

an appropriate laboratory disinfectant.

Dispose of the cleaning materials (e.g., wipes) as solid hazardous waste.
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Waste Pickup and Disposal:

Store the sealed and labeled hazardous waste containers in a designated and secure

waste accumulation area.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

vendor.

Pharmaceutical waste is typically disposed of via incineration by a certified facility to

ensure complete destruction.[3][4]

Logical Workflow for Venglustat Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Venglustat waste.
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Caption: Venglustat Disposal Workflow
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The disposal of pharmaceutical waste, including investigational compounds like Venglustat, is
regulated by federal and state agencies. The Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA) governs the management of hazardous

waste.[5][6] It is the responsibility of the waste generator (the laboratory) to properly

characterize and manage their waste in accordance with these regulations.[5] Consulting with

your institution's EHS department is crucial to ensure compliance with all applicable

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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